2-[2-oxo-2-[(4-pyridin-4-yl-1,3-thiazol-2-yl)amino]ethoxy]-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[2-oxo-2-[(4-pyridin-4-yl-1,3-thiazol-2-yl)amino]ethoxy]-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C20H16N6O3S2/c27-17(25-19-23-15(11-30-19)13-1-5-21-6-2-13)9-29-10-18(28)26-20-24-16(12-31-20)14-3-7-22-8-4-14/h1-8,11-12H,9-10H2,(H,23,25,27)(H,24,26,28)
• InChI Key: CPDJIMAJCXELGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=CSC(=N2)NC(=O)COCC(=O)NC3=NC(=CS3)C4=CC=NC=C4
• Molecular Formula: C20H16N6O3S2
• Molecular Weight: 452.5 g/mol

Description

2-[2-oxo-2-[(4-pyridin-4-yl-1,3-thiazol-2-yl)amino]ethoxy]-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H16N6O3S2 and its molecular weight is 452.51. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

Thiazole derivatives, such as the compound , have been found to have broad applications in different fields, including as antimicrobial and antifungal agents. .

Anticancer Applications

Thiazole derivatives have also been associated with anticancer properties. .

Anti-Alzheimer Applications

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Antihypertensive Applications

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Antioxidant Applications

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Hepatoprotective Applications

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Adsorption Applications

. This suggests that the compound might also have potential applications in adsorption.

Optoelectronic Devices Applications

Imidazo[1,5-a]pyridine derivatives, which have a similar structure to the compound , have shown great potential in several research areas, including optoelectronic devices.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole nucleus, a key structural component of this compound, has been reported to exhibit its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .